Cas no 50634-34-9 (3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester)

3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester structure

50634-34-9 structure

Product Name:3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester

CAS No:50634-34-9

Molecular Formula:C₁₁H₁₇NO₂

Molecular Weight:195.25818

CID:1113230

PubChem ID:11116944

3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester Properties

Names and Identifiers

- 3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
- 50634-34-9
- DTXSID501205286
- 1,1-Dimethylethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
- InChIKey： VBWWFQOWOGUVOA-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H17NO2/c1-7-6-12-9(8(7)2)10(13)14-11(3,4)5/h6,12H,1-5H3
- SMILES： CC1=CNC(=C1C)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 195.125928785g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 195.125928785g/mol
Heavy Atom Count: 14
Complexity: 220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 42.1Å²

3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester Related Literature

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8. Solvent screening for a hard-to-dissolve molecular crystal

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50634-34-9 (3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester) Related Products

3284-47-7(Ethyl 3-methyl-1H-pyrrole-2-carboxylate)

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